6H-(1,3)Thiazino(2,3-f)purine-3(2H)-acetic acid, 1,4,7,8-tetrahydro-2,4-dioxo-1-methyl-, butyl ester
Overview
Description
6H-(1,3)Thiazino(2,3-f)purine-3(2H)-acetic acid, 1,4,7,8-tetrahydro-2,4-dioxo-1-methyl-, butyl ester is a useful research compound. Its molecular formula is C15H20N4O4S and its molecular weight is 352.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
178452-78-3 |
|---|---|
Molecular Formula |
C15H20N4O4S |
Molecular Weight |
352.4 g/mol |
IUPAC Name |
butyl 2-(1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[8,7-b][1,3]thiazin-3-yl)acetate |
InChI |
InChI=1S/C15H20N4O4S/c1-3-4-7-23-10(20)9-19-13(21)11-12(17(2)15(19)22)16-14-18(11)6-5-8-24-14/h3-9H2,1-2H3 |
InChI Key |
MYAVMWGHVBUPLW-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOC(=O)CN1C(=O)C2=C(N=C3N2CCCS3)N(C1=O)C |
Origin of Product |
United States |
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